Cas no 59565-09-2 (Ethene, (2-isothiocyanatoethoxy)-)

• Product Name: Ethene, (2-isothiocyanatoethoxy)-
• CAS No: 59565-09-2
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 338236
• PubChem ID: 10953535
• Update Time: 2025-04-19

Ethene, (2-isothiocyanatoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethene, (2-isothiocyanatoethoxy)-
• 1-ethenoxy-2-isothiocyanatoethane
• DTXSID20449492
• 2-vinyloxyethyl isothiocyanate
• 59565-09-2

• Inchi： 1S/C5H7NOS/c1-2-7-4-3-6-5-8/h2H,1,3-4H2
• InChI Key： MBBAVOVDRNAKIS-UHFFFAOYSA-N
• SMILES： S=C=NCCOC=C

Computed Properties

• Exact Mass: 129.02491
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59